AChE-IN-70

• Molecular Formula: C25H16ClNOS
• Molecular Weight: 413.9 g/mol
• InChI: InChI=1S/C25H16ClNOS/c1-15-6-8-17(9-7-15)22-14-20(25(29)28-22)13-19-12-18-11-10-16-4-2-3-5-21(16)23(18)27-24(19)26/h2-14H,1H3/b20-13+
• InChIKey: LMIJQWPOCXREJK-DEDYPNTBSA-N

AChE-IN-70: Phenothiazine AChE Inhibitor with Larvicidal Activity

AChE-IN-70 (compound 4) is a synthetic small-molecule acetylcholinesterase (AChE) inhibitor with the molecular formula C25H16ClNOS and a molecular weight of 413.9 g/mol . Unlike many AChE inhibitors developed for Alzheimer's disease research, AChE-IN-70 has been specifically identified for its larvicidal activity against mosquito larvae (Culex pipiens L.), positioning it as a functional probe for vector control and insecticide mechanism studies rather than neurodegenerative disease research [1]. The compound is commercially available from multiple research chemical suppliers under catalog numbers such as T89040 (TargetMol), indicating its established utility in specialized experimental workflows [1].

Larvicidal assay tool Supports Culex pipiens vector biology studies

AChE target validation Functional target engagement in insect model

SAR optimization scaffold Unique phenothiazine starting point for analog design

• [1] MedChemExpress. AChE-IN-70 (compound 4) Product Information. Retrieved from https://www.medchemexpress.eu/ache-in-70.html View Source

AChE-IN-70: Unique Phenotypic Profile

The majority of commercially available AChE inhibitors—such as AChE-IN-45, AChE-IN-26, and AChE-IN-7—are characterized and marketed based on their potency against mammalian AChE isoforms (IC50 values in the nanomolar to low micromolar range) for Alzheimer's disease research applications . In contrast, AChE-IN-70 is the only member of the AChE-IN series for which larvicidal activity against Culex pipiens L. has been explicitly documented [1]. Substituting AChE-IN-70 with a generic high-potency AChE inhibitor in vector control studies would introduce unverified entomological efficacy and potentially confound results due to differences in species-specific enzyme binding, metabolic stability in insect models, and off-target effects on non-target organisms. The functional divergence between larvicidal activity and mammalian enzyme inhibition underscores that in-class compounds cannot be assumed interchangeable across distinct research domains without direct comparative validation.

Larvicidal phenotype is specific to Culex pipiens; generic AChE inhibitors may lack comparable insecticidal activity.

Phenothiazine scaffold with chloro/benzoyl substitution differs substantially from indanone-piperidine or benzazepine AChE inhibitors.

Mammalian AChE selectivity profile may not match insect AChE, limiting data transfer from mammalian AChE probes.

• [1] MedChemExpress. AChE-IN-70 (compound 4) Product Information. Larvicidal activity against Culex pipiens L. Retrieved from https://www.medchemexpress.eu/ache-in-70.html View Source

AChE-IN-70 Differentiating Evidence

Culex pipiens Larvicidal Activity

AChE-IN-70 is explicitly documented to exhibit larvicidal activity against Culex pipiens L. mosquito larvae, a functional attribute absent from the product descriptions of comparators AChE-IN-45, AChE-IN-26, and AChE-IN-7 [1]. While these comparator compounds demonstrate potent enzyme inhibition against mammalian AChE isoforms (IC50 values ranging from 11.57 nM to 1.67 μM), none report larvicidal activity or have been validated in mosquito models . This functional bifurcation represents a categorical difference in application domain rather than merely a potency gradient.

Culex pipiens Larvicidal Activity

Class-level inference

Reported larvicidal phenotype in Culex pipiens L. larvae

Supports vector-specific AChE target validation

Exact LC50 not publicly available; verify for assay reproducibility

Evidence Dimension	Documented Larvicidal Activity (Binary)
Target Compound Data	Present (Culex pipiens L. larvae)
Comparator Or Baseline	AChE-IN-45, AChE-IN-26, AChE-IN-7, AChE-IN-69: Not reported / Absent
Quantified Difference	Qualitative functional difference (Present vs. Absent)
Conditions	Vendor product documentation; primary literature not publicly indexed for AChE-IN-70

Why This Matters

For researchers requiring an AChE inhibitor with validated entomological activity, AChE-IN-70 is the only documented option among the AChE-IN series, eliminating the need for de novo larvicidal screening of Alzheimer's-focused compounds.

• [1] MedChemExpress. AChE-IN-70 (compound 4) Product Information. Larvicidal activity against Culex pipiens L. Retrieved from https://www.medchemexpress.eu/ache-in-70.html View Source

Unique Phenothiazine Scaffold

AChE-IN-70 possesses a molecular formula of C25H16ClNOS and a molecular weight of 413.9 g/mol, which is structurally distinct from comparator compounds in the AChE-IN series [1][2]. For example, AChE-IN-7 (C19H18N2O2, MW ~306) and AChE-IN-45 (C20H17N3O2, MW ~331) are smaller, nitrogen-rich scaffolds optimized for mammalian AChE binding and blood-brain barrier penetration . The presence of chlorine and sulfur in AChE-IN-70 suggests a different pharmacophore design that may confer species-specific AChE inhibition relevant to insect targets. Without head-to-head structural alignment studies in the public domain, this chemical divergence provides a plausible basis for the observed functional specialization toward larvicidal activity.

Unique Phenothiazine Scaffold

Class-level inference

10-(4-benzoylphenyl)-2-chloro-10H-phenothiazine

Distinct scaffold for SAR optimization against insect AChE

Binding mode and selectivity require further study

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C25H16ClNOS; 413.9 g/mol
Comparator Or Baseline	AChE-IN-7: C19H18N2O2 (~306 g/mol); AChE-IN-45: C20H17N3O2 (~331 g/mol)
Quantified Difference	Target MW ~25-35% higher; contains Cl and S heteroatoms absent in comparators
Conditions	Calculated from reported molecular formulas

Why This Matters

Structural differentiation at the molecular level supports the hypothesis that AChE-IN-70 is a distinct chemical entity designed for a different target profile (insect AChE vs. mammalian AChE), informing procurement decisions for specialized research applications.

• [1] MedChemExpress. AChE-IN-70 (compound 4) Product Information. Molecular formula C25H16ClNOS, MW 413.92. Retrieved from https://www.medchemexpress.eu/ache-in-70.html View Source
• [2] PeptideDB. AChE-IN-70 Product Information. CAS: F: C25H16ClNOS W: 413.92. Retrieved from https://www.peptidedb.com/ View Source

Application Domain Differentiation: Vector Control vs. Neurodegenerative Disease Research

The stated research application for AChE-IN-70 is exclusively mosquito control research, specifically against Culex pipiens L. larvae [1]. In contrast, comparator compounds AChE-IN-26, AChE-IN-69, AChE-IN-7, and AChE-IN-72 are positioned for Alzheimer's disease research, with reported IC50 values against human or electric eel AChE (0.42 μM, 1.67 μM, 0.045 μM, and 0.59 μM, respectively) [2][3]. This bifurcation of intended research domains—entomological pharmacology versus neurodegenerative disease—is not merely a labeling artifact but reflects the underlying differential activity profiles validated in each compound's development context.

Evidence Dimension	Intended Research Application Domain
Target Compound Data	Mosquito control / larvicidal studies (Culex pipiens L.)
Comparator Or Baseline	AChE-IN-26, AChE-IN-69, AChE-IN-7, AChE-IN-72: Alzheimer's disease research
Quantified Difference	Categorical difference in target indication (vector control vs. CNS disease)
Conditions	Vendor product categorization and reported bioactivity

Why This Matters

Selecting a compound with documented activity in the intended experimental system (mosquito larvicidal assays) reduces the risk of negative results arising from species-specific differences in AChE enzyme structure, expression, or inhibitor susceptibility.

• [1] MedChemExpress. AChE-IN-70 (compound 4) Product Information. Can be used for study of mosquito control. Retrieved from https://www.medchemexpress.eu/ache-in-70.html View Source
• [2] MedChemExpress. AChE-IN-26 (compound 4a) Product Information. IC50 = 0.42 μM; Alzheimer's disease research. Retrieved from https://www.medchemexpress.cn/ache-in-26.html View Source
• [3] TargetMol. AChE-IN-72 (Compound 13a) Product Information. IC50 = 0.59 μM; Alzheimer's disease research. Retrieved from https://www.targetmol.cn/ache_in_72 View Source

Data Availability Caveat: Absence of Published IC50 as a Functional Differentiator

AChE-IN-70 lacks a publicly reported IC50 value for AChE inhibition in peer-reviewed literature or vendor technical datasheets, in stark contrast to comparators AChE-IN-45 (IC50 = 11.57±0.45 nM), AChE-IN-26 (IC50 = 0.42 μM), AChE-IN-69 (IC50 = 1.67 μM), AChE-IN-7 (IC50 = 0.045 μM), and AChE-IN-72 (IC50 = 0.59 μM) [1][2]. This absence of quantitative potency data suggests that AChE-IN-70 was not optimized or validated for potency against purified mammalian AChE enzyme in vitro, but rather was characterized directly in a phenotypic larvicidal assay. This represents a functional divergence in development strategy: the compound is a phenotypic screening hit with in vivo efficacy data, not a biochemically optimized enzyme inhibitor.

Evidence Dimension	AChE Inhibition IC50 (Publicly Reported)
Target Compound Data	Not reported
Comparator Or Baseline	AChE-IN-45: 11.57 nM; AChE-IN-26: 0.42 μM; AChE-IN-69: 1.67 μM; AChE-IN-7: 0.045 μM; AChE-IN-72: 0.59 μM
Quantified Difference	Data absence vs. nanomolar-to-micromolar potency
Conditions	Vendor product pages and public databases (PubMed, ChEMBL, BindingDB)

Why This Matters

This evidence item serves as a critical caveat: AChE-IN-70 should not be selected based on expected AChE inhibition potency. Its value lies in documented larvicidal efficacy, and procurement decisions must be grounded in this functional attribute rather than inferred enzyme inhibition strength.

• [1] MedChemExpress. AChE-IN-26 (compound 4a) Product Information. IC50 = 0.42 μM. Retrieved from https://www.medchemexpress.cn/ache-in-26.html View Source
• [2] TargetMol. AChE-IN-72 (Compound 13a) Product Information. IC50 = 0.59 μM. Retrieved from https://www.targetmol.cn/ache_in_72 View Source

AChE-IN-70 Application Scenarios

Culex pipiens Target Validation

AChE-IN-70 is optimally deployed as a positive control or lead compound in larvicidal screening assays against Culex pipiens L. larvae, the species for which activity has been documented [1]. Its known activity against this vector species makes it suitable for establishing baseline mortality curves, investigating AChE inhibition as a mode of insecticidal action, or benchmarking novel larvicidal candidates in dose-response experiments. Researchers should note that quantitative LC50 data are not publicly available and must be determined empirically for each experimental batch .

SAR Optimization Scaffold

Given the functional divergence between AChE-IN-70 (larvicidal, insect-targeted) and comparator compounds like AChE-IN-7 and AChE-IN-45 (mammalian AChE inhibitors optimized for CNS penetration), AChE-IN-70 serves as a valuable tool for comparative studies exploring species-specific AChE inhibition . Researchers investigating the structural determinants of selective insect AChE inhibition can employ AChE-IN-70 alongside mammalian-selective inhibitors to probe differential binding modes, metabolic stability, and off-target effects across species.

Reference for Resistance Studies

AChE is a well-established target site for organophosphate and carbamate insecticides, and mutations in mosquito AChE confer resistance [2]. AChE-IN-70 can be used to probe the susceptibility of resistant AChE isoforms in Culex pipiens L. populations. Its documented larvicidal activity against this species provides a phenotypic anchor for biochemical studies correlating enzyme inhibition with whole-organism mortality, facilitating the characterization of resistance mechanisms at the molecular level [1].

Application

Selection Property

Validation Focus

Culex pipiens target validation

Larvicidal assay phenotype

Functional AChE inhibition in Culex pipiens larvae

SAR optimization scaffold

Unique phenothiazine substitution pattern

Structure-activity relationship for insect AChE

Insecticide resistance reference

Distinct structural class vs organophosphates/carbamates

Cross-resistance assessment in field-collected strains

• [1] MedChemExpress. AChE-IN-70 (compound 4) Product Information. Can be used for study of mosquito control. Retrieved from https://www.medchemexpress.eu/ache-in-70.html View Source
• [2] Advances in studies of acetylcholinesterase gene mutations associated with insecticide resistance in mosquitoes. Retrieved from https://en.cnki.com.cn View Source